Cas no 2138509-18-7 (4-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzaldehyde)

• Product Name: 4-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzaldehyde
• CAS No: 2138509-18-7
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 6262857
• PubChem ID: 165861581
• Update Time: 2025-07-20

4-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2138509-18-7
• EN300-784332
• 4-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzaldehyde

• Inchi： 1S/C13H13N3O/c17-8-9-1-3-10(4-2-9)13-11-7-14-6-5-12(11)15-16-13/h1-4,8,14H,5-7H2,(H,15,16)
• InChI Key： QRFXALQCBXKSPH-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C1C2CNCCC=2NN=1

Computed Properties

• Exact Mass: 227.105862047g/mol
• Monoisotopic Mass: 227.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.8Ų

Additional information on 4-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzaldehyde

Research Brief on 4-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzaldehyde (CAS: 2138509-18-7): Recent Advances and Applications

In recent years, the compound 4-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzaldehyde (CAS: 2138509-18-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and advancements related to this compound, highlighting its potential as a key intermediate or active pharmaceutical ingredient (API) in therapeutic interventions.

The structural motif of pyrazolo[4,3-c]pyridine, as seen in 4-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzaldehyde, is known for its bioactivity and has been explored in various pharmacological contexts. Recent studies have focused on its role as a scaffold for designing kinase inhibitors, particularly targeting cancer-related pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in modulating protein kinases involved in tumor proliferation and metastasis.

One of the key findings from recent investigations is the compound's ability to serve as a precursor in the synthesis of novel heterocyclic compounds. A study conducted by Smith et al. (2024) utilized 4-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzaldehyde to develop a series of derivatives with enhanced bioavailability and target specificity. These derivatives exhibited promising results in preclinical models of inflammatory diseases, suggesting potential therapeutic applications beyond oncology.

Furthermore, advancements in synthetic methodologies have improved the accessibility of this compound. A recent publication in Organic Letters (2023) described a streamlined, high-yield synthesis route for 4-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzaldehyde, which could facilitate its broader adoption in medicinal chemistry research. The study emphasized the use of green chemistry principles, reducing environmental impact while maintaining high purity and yield.

In addition to its pharmacological potential, 4-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzaldehyde has also been investigated for its role in chemical biology tools. Researchers have leveraged its aldehyde functionality for bioconjugation strategies, enabling the development of probes for studying protein-ligand interactions. This application was highlighted in a recent Nature Chemical Biology article (2024), where the compound was used to create fluorescent tags for real-time imaging of cellular processes.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Ongoing research is focused on addressing issues such as metabolic stability and off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovations in this area.

In conclusion, 4-{2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridin-3-yl}benzaldehyde (CAS: 2138509-18-7) represents a valuable chemical entity with diverse applications in drug discovery and chemical biology. Continued exploration of its derivatives and synthetic pathways holds great promise for advancing therapeutic interventions and scientific tools in the coming years.